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Compound of Interest |

(S)-2-Fluoro-1-phenylethanamine
Compound Name:

hydrochloride
CAS No.: 886216-59-7
Cat. No.: B2727409

Get Quote

\ J

Target Molecule: (S)-2-Fluoro-1-phenylethanamine HCI (CAS: 886216-59-7) Classification:
Chiral B-Fluoroamine Building Block Scale: Gram to Kilogram Pilot Scale Version: 2.0 (Process
Safety Optimized)

Executive Summary

The synthesis of chiral B-fluoroamines is often plagued by aziridinium ion-mediated
rearrangements, which lead to regioisomeric mixtures (e.g., 1-fluoro-2-amino vs. 2-fluoro-1-
amino). For (S)-2-fluoro-1-phenylethanamine, direct fluorination of standard N-protected
(Boc/Chz) precursors frequently results in the unwanted benzylic fluoride due to the electronic
stabilization of the benzylic carbocation.

This protocol utilizes the Phthalimide Protection Strategy. The phthaloyl group, being non-
nucleophilic and electron-withdrawing, effectively suppresses neighboring group participation
(NGP), preventing aziridinium formation. This forces the fluorination to proceed via a direct SN2
mechanism at the primary alcohol, ensuring exclusive formation of the desired terminal fluoride
with retention of stereochemistry at the benzylic center.
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Key Process Advantages

o Regiocontrol: >99:1 regioselectivity for the terminal fluoride.
o Stereoretention: Preserves the (S)-configuration at the benzylic carbon.

o Safety: Utilizes XtalFluor-E® as a thermally stable alternative to DAST for the fluorination
step, reducing explosion risks during scale-up.

 Purification: Intermediates are highly crystalline, minimizing reliance on chromatography.

Retrosynthetic Analysis & Pathway

The route disconnects the C-F bond at the primary carbon and the N-protecting group.
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Figure 1: Retrosynthetic logic prioritizing the suppression of aziridinium rearrangement.

Detailed Experimental Protocol
Step 1: Phthalimide Protection

Objective: Protect the amine to prevent NGP during fluorination. Reagents: (S)-Phenylglycinol
(1.0 eq), Phthalic Anhydride (1.05 eq), Toluene/Triethylamine.

Reactor Setup: Charge a glass-lined reactor with (S)-Phenylglycinol and Toluene (10 vol).
o Addition: Add Phthalic Anhydride (1.05 eq) and Triethylamine (0.1 eq, catalyst).

o Reflux: Heat to reflux (Dean-Stark trap) to remove water. Monitor for the disappearance of
starting material (~4-6 hours).

o Workup: Cool to room temperature. The product, (S)-N-Phthaloyl-phenylglycinol, often
crystallizes directly.
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« |solation: Filter the solid. Wash with cold toluene and hexanes. Dry under vacuum.

o Checkpoint: Purity should be >98% by HPLC. Melting point ~100-102°C.

Step 2: Deoxyfluorination (Critical Step)

Objective: Convert primary OH to F without rearrangement. Reagents: XtalFluor-E (1.2 eq),
DBU (1.5 eq), Anhydrous DCM (15 vol). Safety Note: While XtalFluor-E is safer than DAST, it
still generates HF in situ. Use Hastelloy or glass-lined vessels. Avoid glass if HF concentration
is high, but for this stoichiometry, borosilicate glass is acceptable for short contact times if
guenched immediately.

o Preparation: Suspend (S)-N-Phthaloyl-phenylglycinol (1.0 eq) in anhydrous DCM under N2
at -78°C.

o Reagent Addition: Add XtalFluor-E (Diethylaminodifluorosulfinium tetrafluoroborate) in
portions to control exotherm.

» Activation: Add DBU (1,8-Diazabicyclo[5.4.0]Jundec-7-ene) dropwise. The reaction is less
violent than DAST but still exothermic.

e Reaction: Allow to warm to 0°C and stir for 2-4 hours.

o Mechanism:[1][2][3][4][5][6] DBU activates the alcohol/reagent complex. The phthalimide
group prevents N-attack on the activated oxygen, forcing external fluoride attack at the
CH2.

e Quench: Pour reaction mixture slowly into saturated aqueous NaHCO3 (careful: gas
evolution).

o Extraction: Separate organic layer. Wash with 1M HCI (to remove DBU), then Brine. Dry over
Na2S04.

 Purification: Concentrate. Recrystallize from EtOH/Heptane if necessary.

o Product:(S)-N-Phthaloyl-2-fluoro-1-phenylethanamine.
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Step 3: Deprotection & Salt Formation

Objective: Remove phthalimide and isolate as HCI salt. Reagents: Hydrazine Hydrate (3.0 eq),
Ethanol, HCI in Dioxane.

o Deprotection: Dissolve the fluorinated intermediate in Ethanol (10 vol). Add Hydrazine
Hydrate (3.0 eq).

o Reflux: Heat to reflux for 2-3 hours. A white precipitate (phthalhydrazide) will form.
« Filtration: Cool to room temperature. Filter off the phthalhydrazide byproduct.[3]

« Isolation: Concentrate the filtrate to remove excess hydrazine and ethanol. Dissolve residue
in MTBE or Diethyl Ether.

e Salt Formation: Cool to 0°C. Add 4M HCI in Dioxane dropwise until pH < 2.

» Final Filtration: The target (S)-2-Fluoro-1-phenylethanamine hydrochloride precipitates as
a white solid.[7] Filter and dry under N2.

Process Safety & Engineering Controls

Eluorinating Agent Selection

Reagent Hazard Profile Scale-Up Suitability Recommendation
Explosive >90°C; Avoid on >100g scale
DAST N Low , ,
Shock sensitive without flow chemistry.
Thermally more stable ) Acceptable with strict
Deoxo-Fluor Medium
than DAST temp control.
Recommended.

Crystalline solid; High ) ] )
XtalFluor-E N High Easier handling, less
thermal stability ]
fuming.

Workflow Diagram
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Figure 2: Process flow diagram illustrating critical control points (red) and isolation steps.[3]
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Analytical Specifications

Test Method Specification Rationale

Appearance Visual White crystalline solid Indicates salt purity.
19F NMR confirms

Identity 1H-NMR / 19F-NMR Conforms to structure monofluorination (-220

ppm region).

Critical for biological

Enantiomeric Purity Chiral HPLC > 98% ee .
activity.
Detects 1-fluoro-2-
Regioisomer Content HPLC/GC < 0.5% amino impurity
(benzylic fluoride).
] ) Genotoxic impurity
Residual Hydrazine GC-MS <10 ppm

control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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